Cas no 1379247-39-8 (6-(1-Hydroxyethyl)isoindolin-1-one)

• Product Name: 6-(1-Hydroxyethyl)isoindolin-1-one
• CAS No: 1379247-39-8
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 4821237
• Update Time: 2025-10-25

6-(1-Hydroxyethyl)isoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-(1-Hydroxyethyl)isoindolin-1-one

• Inchi： 1S/C10H11NO2/c1-6(12)7-2-3-8-5-11-10(13)9(8)4-7/h2-4,6,12H,5H2,1H3,(H,11,13)
• InChI Key： FQCCNHKEOYHKND-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC2CNC(C=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 0.3
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 6-(1-Hydroxyethyl)isoindolin-1-one

6-(1-Hydroxyethyl)isoindolin-1-one: A Comprehensive Overview

The compound 6-(1-Hydroxyethyl)isoindolin-1-one, identified by the CAS number 1379247-39-8, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This isoindoline derivative has garnered attention due to its unique structural properties and promising applications in drug discovery, catalysis, and advanced materials. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

6-(1-Hydroxyethyl)isoindolin-1-one belongs to the class of isoindoline derivatives, which are known for their aromaticity and versatile reactivity. The molecule consists of a bicyclic structure with a ketone group at position 1 and a hydroxyethyl substituent at position 6. This substitution pattern imparts unique electronic and steric properties to the compound, making it a valuable building block in organic synthesis. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The synthesis of 6-(1-Hydroxyethyl)isoindolin-1-one typically involves multi-step processes that leverage both traditional organic chemistry techniques and modern catalytic methods. One common approach is the condensation of an appropriate aldehyde with a diamine derivative, followed by cyclization under controlled conditions. Researchers have also explored the use of transition metal catalysts to enhance reaction efficiency and selectivity. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

In terms of physical properties, 6-(1-Hydroxyethyl)isoindolin-1-one exhibits a melting point of approximately 205°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, indicating its potential for use in optoelectronic materials. Recent studies have demonstrated its ability to act as a photosensitizer in photodynamic therapy, showcasing its versatility across different application domains.

The biological activity of 6-(1-Hydroxyethyl)isoindolin-1-one has been extensively studied in recent years. Preclinical trials have shown that it exhibits moderate inhibitory effects on several kinases associated with cancer progression. Its hydroxyethyl group plays a crucial role in enhancing cellular uptake and bioavailability, making it a promising candidate for further drug development. Additionally, the compound has been explored as a potential anti-inflammatory agent due to its ability to modulate key inflammatory pathways.

In the realm of materials science, 6-(1-Hydroxyethyl)isoindolin-1-one has been utilized as a precursor for the synthesis of advanced polymers and hybrid materials. Its rigid bicyclic structure contributes to high thermal stability and mechanical strength in polymer matrices. Recent research has focused on incorporating this compound into stimuli-responsive materials, enabling applications in drug delivery systems and smart textiles.

The environmental impact of synthesizing 6-(1-Hydroxyethyl)isoindolin-1-one has also been a topic of interest among chemists. Efforts are being made to develop greener synthesis routes that minimize waste generation and reduce energy consumption. For instance, solvent-free reactions and biocatalytic methods are being explored as sustainable alternatives to traditional synthetic approaches.

In conclusion, 6-(1-Hydroxyethyl)isoindolin-1-one, CAS No. 1379247-39-8, is a multifaceted compound with immense potential across diverse fields. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to make significant contributions to both academic research and industrial applications.